Cas no 2408965-10-4 (1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine)

• Product Name: 1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine
• CAS No: 2408965-10-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6441320
• PubChem ID: 165668686
• Update Time: 2025-05-20

1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine
• EN300-7492130
• 2408965-10-4

• Inchi： 1S/C7H11N3/c1-5-6-3-2-4-10(6)7(8)9-5/h2-4H2,1H3,(H2,8,9)
• InChI Key： XQGUDQVIIIJHEO-UHFFFAOYSA-N
• SMILES： N12C(N)=NC(C)=C1CCC2

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine

1-Methyl-5H,6H,7H-Pyrrolo[1,2-C]Imidazol-3-Amine: A Comprehensive Overview

1-Methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine (CAS No. 2408965-10-4) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazole derivatives, which are known for their versatile applications in drug discovery, catalysis, and electronic materials. The pyrroloimidazole framework of this compound introduces a novel platform for exploring its chemical and physical properties.

The synthesis of 1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine involves a multi-step process that typically begins with the preparation of imidazole precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrroloimidazole core. These methods not only enhance the yield but also provide greater control over the stereochemistry of the product.

One of the most intriguing aspects of this compound is its potential application in drug design. The imidazole moiety is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The addition of the pyrrole ring in this compound introduces new opportunities for optimizing pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that analogs of this compound exhibit promising activity against certain enzymes and receptors, making them valuable candidates for further preclinical evaluation.

In addition to its biological applications, 1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine has shown potential in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Researchers have explored its properties as a component in organic semiconductors and light-emitting materials. For example, studies have reported that this compound can act as an efficient charge transport layer in organic light-emitting diodes (OLEDs), enhancing device performance and stability.

The physical properties of CAS 2408965-10-4 are also worth noting. Its melting point and solubility characteristics make it suitable for various chemical transformations. Recent spectroscopic studies have provided deeper insights into its electronic structure, revealing unique absorption bands that could be exploited in sensing applications. Furthermore, computational modeling has been employed to predict its reactivity under different conditions, aiding in the design of novel synthetic routes.

From a sustainability perspective, the development of eco-friendly synthesis methods for pyrroloimidazole derivatives is a growing area of research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. For instance, microwave-assisted synthesis has been proposed as an efficient method for constructing this compound's framework while reducing reaction times.

In conclusion, 1-methyl-5H,6H,7H-pyrrolo[1,2-c]imidazol-3-amine (CAS No. 2408965-10-4) represents a fascinating example of how structural diversity can lead to multifaceted applications in chemistry and beyond. With ongoing advancements in synthetic methodologies and material characterization techniques, this compound is poised to play an increasingly important role in both academic research and industrial development.